Cas no 70382-03-5 (Benzamide, 4-hydroxy-3-nitro-)

• Product Name: Benzamide, 4-hydroxy-3-nitro-
• CAS No: 70382-03-5
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 547326
• PubChem ID: 11849632
• Update Time: 2025-06-20

Benzamide, 4-hydroxy-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-hydroxy-3-nitro-
• 4-hydroxy-3-nitrobenzamide
• AKOS017518177
• D84557
• DTXSID30474391
• 4-hydroxy-3-nitro-benzamide
• ZRSSXZYQEVYUAZ-UHFFFAOYSA-N
• 70382-03-5
• SCHEMBL764067

• Inchi： 1S/C7H6N2O4/c8-7(11)4-1-2-6(10)5(3-4)9(12)13/h1-3,10H,(H2,8,11)
• InChI Key： ZRSSXZYQEVYUAZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(N)=O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 182.03278
• Monoisotopic Mass: 182.03275668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 106.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on Benzamide, 4-hydroxy-3-nitro-

Benzamide, 4-hydroxy-3-nitro- and Its Significance in Modern Chemical Research

Benzamide, 4-hydroxy-3-nitro- (CAS No. 70382-03-5) is a compound of considerable interest in the field of organic chemistry and pharmaceutical research. This nitro-substituted benzamide derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The presence of both hydroxyl and nitro functional groups makes it a versatile molecule for further chemical modifications and biological investigations.

The chemical structure of Benzamide, 4-hydroxy-3-nitro- consists of a benzene ring substituted with an amide group at one position and a nitro group at another, with a hydroxyl group at the third position. This arrangement imparts specific electronic and steric properties to the molecule, making it a valuable candidate for synthetic chemistry and drug discovery. The nitro group, in particular, is known for its reactivity and ability to participate in various chemical transformations, including reduction to an amine or diazotization reactions.

In recent years, the study of nitroaromatic compounds has seen significant advancements, largely driven by their applications in medicinal chemistry. Benzamide, 4-hydroxy-3-nitro- has been explored as a precursor in the synthesis of more complex molecules, including potential pharmacophores for new drug candidates. The hydroxyl group further enhances its utility by allowing for hydrogen bonding interactions, which are crucial in the design of biologically active compounds.

One of the most intriguing aspects of Benzamide, 4-hydroxy-3-nitro- is its potential role in medicinal chemistry. Researchers have been investigating its derivatives as inhibitors of various enzymatic targets. For instance, nitro-substituted benzamides have shown promise in the development of anti-inflammatory agents. The hydroxyl group can be exploited to enhance solubility and bioavailability, which are critical factors in drug design. Recent studies have demonstrated that modifications around this core structure can lead to compounds with improved pharmacological profiles.

The synthesis of Benzamide, 4-hydroxy-3-nitro- typically involves nitration of a suitable precursor followed by amidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes. For example, catalytic hydrogenation techniques have been employed to selectively reduce the nitro group to an amine under mild conditions, minimizing side reactions and improving yields.

The biological activity of Benzamide, 4-hydroxy-3-nitro- has been studied extensively in vitro and in vivo. Initial investigations revealed that certain derivatives exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. The hydroxyl group plays a pivotal role in modulating these interactions by participating in hydrogen bonding with the enzyme active site.

In addition to its pharmacological potential, Benzamide, 4-hydroxy-3-nitro- has found applications in materials science. Its ability to form stable complexes with metal ions has led to research into its use as a ligand in coordination chemistry. These complexes have been explored for their catalytic properties and as precursors for functional materials.

The future direction of research on Benzamide, 4-hydroxy-3-nitro- is likely to focus on expanding its chemical space through combinatorial synthesis and high-throughput screening. By systematically varying the substituents on the benzene ring and exploring different linking strategies, researchers aim to identify novel derivatives with enhanced biological activity and improved pharmacokinetic properties.

The integration of computational methods into the design and optimization process is also expected to play a significant role. Molecular modeling techniques can predict the binding affinity of different derivatives to biological targets, thereby accelerating the discovery pipeline. This approach aligns with the broader trend toward de-risking drug development through rational design based on structural insights.

In conclusion, Benzamide, 4-hydroxy-3-nitro- (CAS No. 70382-03-5) represents a fascinating compound with diverse applications across chemical research and pharmaceutical development. Its unique structural features make it a valuable scaffold for further exploration, offering opportunities for innovation in drug discovery and material science. As our understanding of its properties continues to grow, so too will its potential contributions to modern science.